Cas no 121952-83-8 (Einecs 233-897-4)

• Product Name: Einecs 233-897-4
• CAS No: 121952-83-8
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 2647319
• Update Time: 2023-04-05

Einecs 233-897-4 Chemical and Physical Properties

Names and Identifiers

• Einecs 233-897-4
• Butanedioic acid, 2-acetyl-, 1,4-dimethyl ester

• Inchi： 1S/C8H12O5/c1-5(9)6(8(11)13-3)4-7(10)12-2/h6H,4H2,1-3H3
• InChI Key： XREKLQOUFWBSFH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C(C)=O)CC(OC)=O

Computed Properties

• Exact Mass: 188.068
• Monoisotopic Mass: 188.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.14
• Boiling Point: 261.1°Cat760mmHg
• Flash Point: 110.2°C
• Refractive Index: 1.43